Cas no 17920-85-3 (4-(2-Furyl)phenylmethanol)

• Product Name: 4-(2-Furyl)phenylmethanol
• CAS No: 17920-85-3
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD06203036
• CID: 133809
• PubChem ID: 7537506
• Update Time: 2025-06-08

4-(2-Furyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(2-Furyl)phenyl]methanol
• [4-(furan-2-yl)phenyl]methanol
• Benzenemethanol,4-(2-furanyl)-
• (4-(2-furyl)phenyl)methan-1-ol
• (4-(furan-2-yl)phenyl)methanol
• 4-(Furan-2-yl)benzyl alcohol
• AKOS BAR-1315
• RARECHEM AL BD 1322
• [4-(Fur-2-yl)phenyl]methanol
• 3-(Furan-2-yl)benzyl alcohol
• 4-(Fur-2-yl)benzyl alcohol, 2-[4-(Hydroxymethyl)phenyl]furan
• FT-0694247
• PS-4958
• SB61116
• W-206266
• MFCD06203036
• 17920-85-3
• CS-0149217
• IKZLKNNNCKXCKP-UHFFFAOYSA-N
• DTXSID40428729
• BB 0223607
• 3-Acetylamino-3-phenylpropionic acid
• SCHEMBL120565
• AKOS004118662
• E75738
• DB-010650
• 4-(2-Furyl)phenylmethanol

• MDL： MFCD06203036
• Inchi： 1S/C11H10O2/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7,12H,8H2
• InChI Key： IKZLKNNNCKXCKP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 174.06800
• Monoisotopic Mass: 174.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 85-86.5
• Boiling Point: 309.8±30.0 °C at 760 mmHg
• Flash Point: 141.1±24.6 °C
• Refractive Index: 1.569
• PSA: 33.37000
• LogP: 2.43890
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2-Furyl)phenylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-(2-Furyl)phenylmethanol

Comprehensive Guide to 4-(2-Furyl)phenylmethanol (CAS No. 17920-85-3): Properties, Applications, and Industry Insights

4-(2-Furyl)phenylmethanol (CAS No. 17920-85-3) is a versatile organic compound with a unique molecular structure combining a furan ring and a phenylmethanol group. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its potential as a building block for more complex molecules. The furyl-phenyl linkage in its structure offers distinct electronic properties, making it valuable for designing functional materials and bioactive molecules.

In recent years, researchers have explored 4-(2-Furyl)phenylmethanol derivatives for their potential in drug discovery, particularly in targeting neurological disorders and inflammatory conditions. The compound's hydrogen-bonding capacity and aromatic stacking interactions make it an interesting candidate for molecular recognition systems. Analytical techniques like HPLC purification and NMR characterization are commonly employed to ensure the compound's purity and structural integrity for research applications.

The synthesis of CAS 17920-85-3 typically involves multi-step organic reactions, with careful control of reaction conditions to optimize yield and selectivity. Recent advancements in green chemistry approaches have focused on developing more sustainable synthetic routes for this compound, aligning with the growing demand for environmentally friendly production methods in the chemical industry. These developments address common search queries like "eco-friendly synthesis of furan derivatives" and "sustainable aromatic alcohol production".

From a commercial perspective, 4-(2-Furyl)phenylmethanol suppliers have reported increasing demand from research institutions and specialty chemical manufacturers. The compound's storage stability and handling requirements are frequently discussed topics, with proper guidelines emphasizing protection from moisture and oxidation. Analytical certificates typically include specifications for purity levels, melting point range, and spectroscopic data, which are critical for quality assurance in research applications.

Emerging applications of 17920-85-3 in material science include its use as a precursor for conductive polymers and liquid crystal materials. The compound's π-conjugated system contributes to interesting electronic properties that researchers are exploring for organic electronics. This aligns with current trends in searches for "organic semiconductor precursors" and "furan-based electronic materials", reflecting the compound's relevance in cutting-edge technological developments.

Safety assessments of 4-(2-Furyl)phenylmethanol indicate standard laboratory precautions are sufficient for handling this material. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with the compound in powder or solution form. These precautions address common user concerns about "chemical safety protocols" and "lab handling procedures" for research chemicals.

The global market for furyl-containing compounds like 4-(2-Furyl)phenylmethanol is projected to grow steadily, driven by increasing R&D investments in pharmaceutical and advanced material sectors. Market analyses frequently cite the compound's cost-effectiveness and structural versatility as key factors in its commercial appeal. Recent patent literature reveals ongoing innovation in utilizing this scaffold for developing new biologically active molecules and functional materials.

For researchers working with CAS No. 17920-85-3, proper analytical characterization is essential. Common techniques include mass spectrometry for molecular weight confirmation, infrared spectroscopy for functional group analysis, and chromatographic methods for purity assessment. These analytical approaches respond to frequent search queries about "compound characterization methods" and "quality control for research chemicals".

In conclusion, 4-(2-Furyl)phenylmethanol represents an important building block in modern organic chemistry with diverse applications across multiple scientific disciplines. Its unique structural features continue to inspire innovation in molecular design, while advancements in synthetic methodology improve accessibility for researchers worldwide. As interest grows in heterocyclic compounds and functionalized aromatics, this compound maintains its relevance in both academic and industrial research settings.